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Introduction
N-tert-butoxycarbonyl-D-homoserine (Boc-d-homoserine) is a protected amino acid derivative

that serves as a crucial building block in synthetic organic chemistry and drug discovery. As a

derivative of homoserine, an unnatural amino acid, its chirality and functional groups make it a

valuable component in the synthesis of complex peptides, peptidomimetics, and other

biologically active molecules. The tert-butyloxycarbonyl (Boc) protecting group on the amine

provides stability under various reaction conditions while allowing for facile deprotection under

mild acidic conditions, a cornerstone of modern peptide synthesis strategies.[1] This guide

provides a comprehensive overview of its core physical and chemical properties, experimental

protocols for its use, and logical workflows for its analysis.

Physical and Chemical Properties
Boc-d-homoserine is typically supplied as a white to off-white crystalline powder or solid.[2][3]

Its stability is a key consideration for storage and handling; it should be stored in a cool, dark,

and dry environment, often at temperatures of -20°C for long-term preservation.[2][4] The

compound is known to be hygroscopic, meaning it can absorb moisture from the air, which

necessitates storage under an inert gas atmosphere.
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Quantitative Data Summary
The following table summarizes the key quantitative physical and chemical properties of Boc-
d-homoserine.

Property Value Citation(s)

Molecular Formula C₉H₁₇NO₅

Molecular Weight 219.24 g/mol

CAS Number 745011-75-0

Appearance White to off-white solid/powder

Melting Point ~124 °C

Solubility
DMSO: 200 mg/mL (912.24

mM); requires sonication

Optical Rotation
[α]²⁰/D: +30.0 to +36.0° (c=1 in

methanol)

Purity (Typical) >95.0% (HPLC)

Topological Polar Surface Area 95.9 Å²

Storage Temperature

Powder: -20°C (3 years);

Solution: -80°C (6 months),

-20°C (1 month)

Experimental Protocols
Detailed methodologies are essential for the effective use and analysis of Boc-d-homoserine
in a research setting. The following sections provide representative protocols.

Protocol 1: Boc Protection of D-Homoserine (Synthesis)
This protocol describes a general method for the synthesis of Boc-d-homoserine from D-

homoserine using di-tert-butyl dicarbonate ((Boc)₂O), a common reagent for introducing the

Boc protecting group.
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Materials:

D-Homoserine

Di-tert-butyl dicarbonate ((Boc)₂O)

Dioxane

1N Sodium Hydroxide (NaOH)

Ethyl Acetate

5% Citric Acid Solution

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄)

Ice bath, magnetic stirrer, separatory funnel, rotary evaporator

Methodology:

Dissolve D-homoserine in a 1N NaOH solution in a flask and cool the mixture in an ice bath

with stirring.

Separately, dissolve di-tert-butyl dicarbonate in dioxane.

Add the (Boc)₂O solution dropwise to the cold, stirring D-homoserine solution.

Allow the two-phase mixture to stir at low temperature (e.g., 5°C) for 30 minutes, then warm

to room temperature and continue stirring for several hours until the reaction is complete

(monitored by TLC).

Once the reaction is complete, add water and ethyl acetate to the mixture and transfer to a

separatory funnel.

Separate the aqueous layer and wash it with ethyl acetate to remove unreacted (Boc)₂O and

byproducts.
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Cool the aqueous layer in an ice bath and acidify to a pH of 2-3 by slowly adding a 5% citric

acid solution.

Extract the acidified aqueous layer multiple times with ethyl acetate.

Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the mixture and concentrate the filtrate under reduced pressure using a rotary

evaporator to yield the crude Boc-d-homoserine product, which can be further purified by

recrystallization or column chromatography.

Protocol 2: Purity and Identity Analysis by HPLC and
LC-MS
This protocol outlines a general approach for verifying the purity and identity of a Boc-d-
homoserine sample using High-Performance Liquid Chromatography (HPLC) coupled with

Mass Spectrometry (MS).

Materials:

Boc-d-homoserine sample

HPLC-grade acetonitrile and water

Formic acid or trifluoroacetic acid (TFA)

C18 reverse-phase HPLC column

HPLC system with UV detector

Mass spectrometer (e.g., ESI-QTOF)

Methodology:

Sample Preparation: Prepare a stock solution of the Boc-d-homoserine sample in a

suitable solvent, such as a mixture of water and acetonitrile or DMSO, at a concentration of

approximately 1 mg/mL. Filter the sample through a 0.22 µm syringe filter before injection.
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HPLC Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A linear gradient, for example, from 5% B to 95% B over 20 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV detector set to 210-220 nm.

Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Analysis: Scan for the expected mass-to-charge ratio (m/z) of the protonated molecule

[M+H]⁺ (expected ~220.12) and other potential adducts (e.g., [M+Na]⁺).

Data Analysis:

Purity: Determine the purity of the sample by integrating the area of the main peak in the

HPLC chromatogram and expressing it as a percentage of the total peak area.

Identity: Confirm the identity of the compound by matching the retention time with a known

standard and verifying that the measured m/z in the mass spectrum corresponds to the

calculated exact mass of Boc-d-homoserine.

Visualizations: Workflows and Logical Diagrams
The following diagrams, created using the DOT language, illustrate key experimental and

logical workflows relevant to the study of Boc-d-homoserine.
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Caption: General workflow for the synthesis and purification of Boc-d-homoserine.
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Caption: Logical workflow for the structural elucidation of Boc-d-homoserine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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